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Compound of Interest

Compound Name: Methyl 3-ethynylbenzoate

CAS No.: 10602-06-9

Cat. No.: B077062

Get Quote

This guide provides an in-depth exploration of methyl 3-ethynylbenzoate, a versatile building

block in modern organic synthesis. Intended for researchers, scientists, and professionals in

drug development, this document will delve into the core physicochemical properties,

spectroscopic profile, synthesis, and key applications of this compound, with a focus on the

causality behind its utility in complex molecular architectures.

Core Molecular Attributes and Physicochemical
Properties
Methyl 3-ethynylbenzoate, with the CAS number 10602-06-9, is a disubstituted benzene

derivative featuring a methyl ester and an ethynyl group at the meta position. This specific

arrangement of functional groups imparts a unique reactivity profile, making it a valuable

intermediate in the synthesis of pharmaceuticals and functional materials.

The fundamental properties of methyl 3-ethynylbenzoate are summarized below:
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Property Value Source(s)

Molecular Formula C₁₀H₈O₂ [1][2]

Molecular Weight 160.17 g/mol [1]

CAS Number 10602-06-9 [1][2][3]

Appearance Off-white to brown solid [1]

Melting Point 53.5-55 °C [1]

Boiling Point (Predicted) 251.1 ± 23.0 °C [1]

Density (Predicted) 1.11 ± 0.1 g/cm³ [1]

The presence of the terminal alkyne is a key structural feature, rendering the molecule

susceptible to a variety of coupling reactions, most notably the Sonogashira coupling. The

methyl ester, while relatively stable, can be hydrolyzed to the corresponding carboxylic acid,

offering another avenue for derivatization.

Spectroscopic Characterization
A thorough understanding of the spectroscopic signature of methyl 3-ethynylbenzoate is

crucial for reaction monitoring and product confirmation.

¹H Nuclear Magnetic Resonance (NMR) Spectroscopy
The ¹H NMR spectrum provides a clear map of the proton environments within the molecule.

The spectrum of methyl 3-ethynylbenzoate in CDCl₃ exhibits characteristic signals for the

aromatic protons, the methyl ester protons, and the acetylenic proton.[1]
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Chemical Shift
(δ) ppm

Multiplicity Integration Assignment
Coupling
Constant (J)
Hz

8.17 t 1H Ar-H 1.5

8.03-8.00 m 1H Ar-H

7.66 dt 1H Ar-H 7.7, 1.4

7.41 td 1H Ar-H 7.8, 0.4

3.93 s 3H -OCH₃

3.12 s 1H -C≡CH

The downfield shifts of the aromatic protons are indicative of the electron-withdrawing nature of

the methyl ester group. The singlet at 3.12 ppm is a definitive signal for the terminal alkyne

proton.

¹³C Nuclear Magnetic Resonance (NMR) Spectroscopy
While a specific experimental ¹³C NMR spectrum for methyl 3-ethynylbenzoate was not found

in the referenced literature, the expected chemical shifts can be predicted based on the

analysis of similar substituted methyl benzoates. The key resonances would include:

Carbonyl Carbon (C=O): Expected in the range of 165-170 ppm.

Aromatic Carbons: A complex set of signals between 120-140 ppm. The carbon attached to

the ester group (C1) and the carbon attached to the ethynyl group (C3) would be expected at

the downfield end of this region.

Alkynyl Carbons (-C≡C-): Typically found in the 70-90 ppm range.

Methyl Carbon (-OCH₃): A characteristic signal around 52 ppm.

Infrared (IR) Spectroscopy
An experimental IR spectrum for methyl 3-ethynylbenzoate is not readily available. However,

the key vibrational modes can be predicted based on its functional groups:
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C-H stretch (alkyne): A sharp, characteristic peak is expected around 3300 cm⁻¹.

C≡C stretch (alkyne): A weak to medium intensity peak is anticipated in the 2100-2140 cm⁻¹

region.

C=O stretch (ester): A strong absorption band should be present around 1720-1740 cm⁻¹.

C-O stretch (ester): Two bands are expected in the 1000-1300 cm⁻¹ region.

C-H stretch (aromatic): Peaks will appear above 3000 cm⁻¹.

C=C stretch (aromatic): Several peaks in the 1450-1600 cm⁻¹ region.

Synthesis of Methyl 3-ethynylbenzoate
A common synthetic route to methyl 3-ethynylbenzoate involves the esterification of 3-

ethynylbenzoic acid. An alternative approach starts from a protected alkyne precursor, such as

tert-butyl 3-ethynylbenzoate.[1]

Experimental Protocol: Synthesis from tert-Butyl 3-
ethynylbenzoate
This two-step, one-pot procedure involves the deprotection of the tert-butyl ester followed by in-

situ esterification with methanol.

Step 1: Deprotection

Dissolve tert-butyl 3-ethynylbenzoate (1 equivalent) in anhydrous dichloromethane (DCM).

Slowly add trifluoroacetic acid (TFA) (excess) to the solution at room temperature.

Stir the reaction mixture for 3 hours.

Remove the solvent and excess TFA under reduced pressure.

Step 2: Esterification

To the resulting crude 3-ethynylbenzoic acid, add methanol.
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Add a catalytic amount of concentrated sulfuric acid.

Heat the solution to 85 °C and stir for 20 hours.

After cooling, remove the volatiles in vacuo.

Dilute the residue with ethyl acetate and neutralize with a saturated aqueous solution of

sodium bicarbonate.

Separate the organic layer, wash with water and brine, dry over anhydrous magnesium

sulfate, and concentrate to afford the product.

Step 1: Deprotection Step 2: Esterification Workup

tert-Butyl 3-ethynylbenzoate DCM, TFA
Stir 3h, RT

3-Ethynylbenzoic Acid (crude) Methanol, H₂SO₄ (cat.)
Heat 85°C, 20h

Methyl 3-ethynylbenzoate EtOAc, NaHCO₃ wash, Dry, Concentrate Purified Product

Click to download full resolution via product page

Synthetic workflow for Methyl 3-ethynylbenzoate.

Applications in Organic Synthesis
The primary utility of methyl 3-ethynylbenzoate lies in its ability to participate in carbon-

carbon bond-forming reactions, particularly palladium-catalyzed cross-coupling reactions.

Sonogashira Coupling
The terminal alkyne of methyl 3-ethynylbenzoate is an ideal substrate for the Sonogashira

coupling reaction, which forms a new carbon-carbon bond between the alkyne and an aryl or

vinyl halide. This reaction is of paramount importance in the synthesis of conjugated enynes

and arylalkynes, which are common motifs in pharmaceuticals and organic electronic materials.

The catalytic cycle of the Sonogashira coupling involves both a palladium catalyst and a

copper(I) co-catalyst.
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Palladium Catalytic Cycle

Copper Co-catalytic Cycle

Pd(0)L₂

Oxidative Addition
(R¹-X)

[R¹-Pd(II)L₂-X]

Transmetalation

[R¹-Pd(II)L₂-C≡CR²]

Reductive Elimination

R¹-C≡CR²

Cu(I)X

Cu(I)-C≡CR²

+ Alkyne
- HX

R²-C≡CH Base

Click to download full resolution via product page

Simplified mechanism of the Sonogashira coupling reaction.
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In the context of methyl 3-ethynylbenzoate, R² would be the 3-(methoxycarbonyl)phenyl

group. This reaction allows for the facile introduction of this functionalized aromatic ring into a

wide array of molecular scaffolds.

Safety and Handling
Methyl 3-ethynylbenzoate is classified as harmful if swallowed or inhaled, and it causes skin

and serious eye irritation. It may also cause respiratory irritation.[1] Therefore, appropriate

personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn

when handling this compound. All manipulations should be performed in a well-ventilated fume

hood. For storage, it is recommended to keep the compound under an inert atmosphere

(nitrogen or argon) at 2-8 °C.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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